Cas no 73318-13-5 ( )

  Properties

Names and Identifiers

• methyl 2-amino-3-cyano-5-hydroxy-4,5-dimethylcyclohexa-1,3-diene-1-carboxylate
• DTXSID00312857
• NSC263705
• NSC-263705
• 73318-13-5
• methyl 2-amino-3-cyano-5-hydroxy-4,5-dimethyl-cyclohexa-1,3-diene-1-carboxylate
• DS-000777
• +Expand

• InChIKey： RWSMPODRPHNCRK-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H14N2O3/c1-6-8(5-12)9(13)7(10(14)16-3)4-11(6,2)15/h15H,4,13H2,1-3H3
• SMILES： CC1=C(C(=C(CC1(C)O)C(=O)OC)N)C#N

Computed Properties

• Exact Mass: 222.10044231g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 2
• Monoisotopic Mass: 222.10044231g/mol
• Heavy Atom Count: 16
• Complexity: 453
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.2
• Topological Polar Surface Area: 96.3Ų